Cas no 127302-48-1 (9-Oxabicyclo[6.1.0]non-3-yne)

• Product Name: 9-Oxabicyclo[6.1.0]non-3-yne
• CAS No: 127302-48-1
• MF: C₈H₁₀O
• MW: 122.164402484894
• CID: 103181
• PubChem ID: 13801212
• Update Time: 2025-04-18

9-Oxabicyclo[6.1.0]non-3-yne Chemical and Physical Properties

Names and Identifiers

• 9-Oxabicyclo[6.1.0]non-3-yne
• 9-oxabicyclo[6.1.0]non-5-yne
• DTXSID00549868
• 127302-48-1

• Inchi： 1S/C8H10O/c1-2-4-6-8-7(9-8)5-3-1/h7-8H,1,3,5-6H2
• InChI Key： SIHVXVRUTWJSKP-UHFFFAOYSA-N
• SMILES： O1C2CC#CCCCC12

Computed Properties

• Exact Mass: 122.0732
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53